Cas no 19347-53-6 (Methanone,[5-chloro-2-[[3-(dimethylamino)propyl]amino]phenyl](2-fluorophenyl)-,monohydrochloride (9CI))

• Product Name: Methanone,[5-chloro-2-[[3-(dimethylamino)propyl]amino]phenyl](2-fluorophenyl)-,monohydrochloride (9CI)
• CAS No: 19347-53-6
• MF: C₁₈H₂₁Cl₂FN₂O
• MW: 371.276546239853
• CID: 222034
• PubChem ID: 23619567
• Update Time: 2025-04-19

Methanone,[5-chloro-2-[[3-(dimethylamino)propyl]amino]phenyl](2-fluorophenyl)-,monohydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

• Methanone,[5-chloro-2-[[3-(dimethylamino)propyl]amino]phenyl](2-fluorophenyl)-,monohydrochloride (9CI)
• UNII-0TD8111ZIY
• Methanone, (5-chloro-2-((3-(dimethylamino)propyl)amino)phenyl)(2-fluorophenyl)-, monohydrochloride
• 19347-53-6
• 5-CHLORO-2-(3-DIMETHYLAMINOPROPYL)AMINO-2'-FLUOROBENZOPHENONE HYDROCHLORIDE
• Benzophenone, 5-chloro-2-((3-(dimethylamino)propyl)amino)-2'-fluoro-, monohydrochloride
• 0TD8111ZIY
• Q27237232

• Inchi： 1S/C18H20ClFN2O.ClH/c1-22(2)11-5-10-21-17-9-8-13(19)12-15(17)18(23)14-6-3-4-7-16(14)20;/h3-4,6-9,12,21H,5,10-11H2,1-2H3;1H
• InChI Key： QZCVELHNLLOFRO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(C1C=CC=CC=1F)=O)NCCCN(C)C.Cl

Computed Properties

• Exact Mass: 334.125
• Monoisotopic Mass: 334.124819
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3

Experimental Properties

• Density: 1.211
• Boiling Point: 478.9°C at 760 mmHg
• Flash Point: 243.4°C
• Refractive Index: 1.586
• PSA: 32.34